Cas no 22433-62-1 (4-Pyrimidinamine,5-(1-naphthalenyl)-)

• Product name: 4-Pyrimidinamine,5-(1-naphthalenyl)-
• CAS No: 22433-62-1
• MF: C₁₄H₁₁N₃
• MW: 221.257242441177
• CID: 256085
• PubChem ID: 319987

4-Pyrimidinamine,5-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,5-(1-naphthalenyl)-
• 5-naphthalen-1-ylpyrimidin-4-amine
• 4-Amino-5-(1-naphthyl)pyrimidine
• 5-[1]Naphthyl-pyrimidin-4-ylamin
• 5-naphthalen-1-yl-pyrimidin-4-ylamine
• AC1L81BW
• NSC266139
• 5-(NAPHTHALEN-1-YL)PYRIMIDIN-4-AMINE
• NSC-266139
• DTXSID40313065
• 22433-62-1

• Inchi： InChI=1S/C14H11N3/c15-14-13(8-16-9-17-14)12-7-3-5-10-4-1-2-6-11(10)12/h1-9H,(H2,15,16,17)
• InChI Key： FOGBPOGIYFYHCU-UHFFFAOYSA-N
• SMILES： NC1=NC=NC=C1C1=CC=CC2=CC=CC=C12

Computed Properties

• Exact Mass: 221.09543
• Monoisotopic Mass: 221.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8
• LogP: 3.46020